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Compound of Interest

Compound Name: Menin-MLL inhibitor 3

Cat. No.: B15073780

This guide provides essential safety and logistical information for the proper disposal of Menin-
MLL inhibitor 3, a small molecule inhibitor used in research laboratories. Adherence to these
procedures is critical to ensure personnel safety and environmental compliance. This document
Is intended for researchers, scientists, and drug development professionals.

l. Immediate Safety and Handling Precautions

Before handling or disposing of Menin-MLL inhibitor 3, it is imperative to be familiar with its
hazard profile and the necessary personal protective equipment (PPE).

Hazard Identification:

Based on available safety data sheets for similar Menin-MLL inhibitors, this compound is
classified with the following hazards[1]:

» Acute Toxicity, Oral (Category 4): Harmful if swallowed.
o Skin Corrosion/Irritation (Category 2): Causes skin irritation.
o Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

o Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.

Personal Protective Equipment (PPE):
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When handling Menin-MLL inhibitor 3, the following PPE is mandatory[1]:

e Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for integrity
before use and use proper removal techniques to avoid skin contact.

o Eye Protection: Safety glasses with side shields or goggles are required.
o Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: If working with the compound as a powder or in a manner that could
generate dust or aerosols, use a certified respirator.

Il. Step-by-Step Disposal Protocol

The primary directive for the disposal of Menin-MLL inhibitor 3 is to "Dispose of
contents/container in accordance with local regulation”[1]. The following steps provide a
procedural framework to ensure compliance with this requirement.

Step 1: Waste Characterization and Segregation

Properly characterizing and segregating chemical waste is the most critical step in the disposal
process. Do not mix Menin-MLL inhibitor 3 waste with non-hazardous waste.

e Unused or Expired Pure Compound: This is considered hazardous chemical waste. It should
be collected in a clearly labeled, sealed container.

o Contaminated Labware: This includes items such as pipette tips, centrifuge tubes, and
gloves that have come into direct contact with the inhibitor. These items must be disposed of
as hazardous waste.

e Solutions: Solutions containing Menin-MLL inhibitor 3 (e.g., in DMSO) should be collected
as liquid hazardous waste. Do not dispose of these solutions down the drain.

» Empty Containers: Empty vials that once contained the inhibitor should also be treated as
hazardous waste, as they may retain residual amounts of the chemical.

Step 2: Waste Collection and Labeling
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e Solid Waste: Collect all solid waste contaminated with Menin-MLL inhibitor 3 (e.g., gloves,
weighing paper, contaminated vials) in a designated, sealable, and clearly labeled hazardous
waste bag or container.

o Liquid Waste: Collect all liquid waste containing Menin-MLL inhibitor 3 in a designated,
leak-proof, and clearly labeled hazardous waste container. Ensure the container is
compatible with the solvents used (e.g., DMSO).

o Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full
chemical name ("Menin-MLL inhibitor 3"), and the primary hazards (e.g., "Toxic," "Irritant”).

Step 3: Storage of Hazardous Waste

o Store hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Keep containers tightly closed to prevent spills or the release of vapors[1].
Step 4: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for your hazardous waste.

e Provide the EHS office with a complete inventory of the waste, including the chemical name
and quantity.

o Follow all institutional procedures for waste pickup and documentation.

lll. Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures immediately.
Accidental Release Measures:

o Evacuate: Evacuate non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated.
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» Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses[1].

e Cleanup:

o For liquid spills, absorb with an inert, non-combustible material (e.g., vermiculite, sand, or
earth).

o For solid spills, carefully sweep or scoop up the material, avoiding dust generation.

o Place all contaminated materials into a sealed, labeled container for disposal as
hazardous waste.

o Decontaminate the spill area with a suitable solvent (e.g., alcohol) followed by soap and
water[1].

First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention[1].

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation persists[1].

e In Case of Eye Contact: Immediately rinse eyes cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing and seek immediate
medical attention[1].

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention[1].

IV. Data Summary

The following table summarizes key information for Menin-MLL inhibitor 3.
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Property Value Reference
Molecular Formula C18H25N5S2 [1]
Molecular Weight 375.55 g/mol [1]
CAS Number 1271738-62-5 [1]
Hazard Statements H302, H315, H319, H335 [1]
Disposal Code P501 [1]

V. Experimental Workflow and Disposal Decision
Diagram

The following diagram illustrates the decision-making process for the proper disposal of
materials related to experiments involving Menin-MLL inhibitor 3.
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Caption: Disposal workflow for Menin-MLL inhibitor 3 from experiment to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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